Cas no 735274-99-4 ( )

• Product Name: &nbsp
• CAS No: 735274-99-4
• MF: C₁₆H₁₇F₃O₃
• MW: 314.299595594406
• MDL: MFCD06799164
• CID: 978138
• PubChem ID: 24722541
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• trans-2-[2-Oxo-2-(3-trifluoromethylphenyl)-ethyl]cyclohexane-1-carboxylic acid
• TRANS-2-[2-OXO-2-(3-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• AKOS016017472
• DTXSID801131232
• TRANS-2-[2-OXO-2-(3-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• 735274-99-4
• MFCD06799164
• (1R,2S)-2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic acid
• rel-(1R,2S)-2-[2-Oxo-2-[3-(trifluoromethyl)phenyl]ethyl]cyclohexanecarboxylic acid
• DB-189532
•  

• MDL： MFCD06799164
• Inchi： 1S/C16H17F3O3/c17-16(18,19)12-6-3-5-11(8-12)14(20)9-10-4-1-2-7-13(10)15(21)22/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,21,22)/t10-,13+/m0/s1
• InChI Key： ZPIWCRNJAWHXTF-GXFFZTMASA-N
• SMILES： FC(C1=CC=CC(=C1)C(C[C@@H]1CCCC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 314.11300
• Monoisotopic Mass: 314.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.498
• PSA: 54.37000
• LogP: 4.16920